Cas no 2137442-84-1 (5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole)

• Product Name: 5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
• CAS No: 2137442-84-1
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 5897417
• PubChem ID: 165483637
• Update Time: 2024-01-10

5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
• 2137442-84-1
• EN300-1128229

• Inchi： 1S/C7H7ClN4/c1-12-6(2-3-9-12)5-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： MXHJZLUJXNZCJV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=NN2C)=NN1

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų